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Compound of Interest

Compound Name: (Rac)-TBAJ-876

Cat. No.: B15567515

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of (Rac)-TBAJ-
876 in dimethyl sulfoxide (DMSO), a common solvent used in preclinical research. (Rac)-
TBAJ-876 is the racemic mixture of TBAJ-876, a promising diarylquinoline anti-tuberculosis
agent analogous to bedaquiline.[1][2][3] A thorough understanding of its behavior in DMSO is
critical for accurate experimental design and the generation of reliable data in drug discovery
and development.

Core Physicochemical Properties

Parameter Value Source
Molecular Formula C31H37BrN4O7 [2]
Molecular Weight 657.55 g/mol [2]

CAS Number 2131784-39-7 [11[2]

Solubility in DMSO

(Rac)-TBAJ-876 exhibits limited but achievable solubility in DMSO. The following table
summarizes the available quantitative data. It is crucial to note that achieving the maximum
solubility requires specific handling procedures.
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Experimental Protocol for Solubilization

A standardized protocol for dissolving (Rac)-TBAJ-876 in DMSO to achieve the concentrations
listed above is outlined below. This protocol is based on best practices for handling compounds
with moderate solubility.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/rac-tbaj-876.html
https://www.benchchem.com/product/b15567515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Weigh (Rac)-TBAJ-876

ransfer to vial

Add appropriate volume
of fresh, anhydrous DMSO

Dissolution Verification

Visually inspect for
particulates

Vortex briefly

articulatgs [remain

-

Proceed with experiment

Ultrasonic bath

If npt fully dissolved

Warm to 60°C

Click to download full resolution via product page
Figure 1: Workflow for dissolving (Rac)-TBAJ-876 in DMSO.

Stability in DMSO

The stability of (Rac)-TBAJ-876 in DMSO is dependent on storage temperature. Adherence to
recommended storage conditions is essential to prevent degradation and ensure the integrity of

stock solutions.
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Recommended Storage

Storage Temperature . Source
Duration

-80°C Up to 6 months [1112]

-20°C Up to 1 month [1][2]

Experimental Protocol for Stability Assessment

(Conceptual)

While specific degradation kinetics for (Rac)-TBAJ-876 in DMSO are not publicly available, a
typical experimental approach to determine stability would involve the following steps. This
protocol is for illustrative purposes and would require analytical method development.
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Figure 2: General workflow for assessing compound stability in DMSO.

Mechanism of Action: Inhibition of F-ATP Synthase

(Rac)-TBAJ-876 is an analogue of bedaquiline and, like its parent compound, targets the F-
ATP synthase in Mycobacterium tuberculosis.[3][4] This enzyme is crucial for energy production
in the bacterium. Specifically, TBAJ-876 has been shown to interact with the ¢ and € subunits of
the F-ATP synthase, disrupting its function and leading to bacterial cell death.[4] This
mechanism is distinct from many other antibiotics and is a key reason for its potent

antimycobacterial activity.
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Figure 3: Inhibition of M. tuberculosis F-ATP synthase by (Rac)-TBAJ-876.

Conclusion

This technical guide summarizes the currently available information on the solubility and
stability of (Rac)-TBAJ-876 in DMSO. For optimal results, it is recommended to use fresh,
anhydrous DMSO and employ both sonication and warming to achieve a 2 mg/mL solution.
Stock solutions should be stored at -80°C for long-term use (up to 6 months) or at -20°C for
short-term use (up to 1 month). A comprehensive understanding of these parameters is
fundamental for any researcher utilizing (Rac)-TBAJ-876 in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/rac-tbaj-876.html
https://invivochem.net/product-v98842.html
https://www.medchemexpress.com/tbaj-876.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6761534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6761534/
https://www.benchchem.com/product/b15567515#rac-tbaj-876-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b15567515#rac-tbaj-876-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b15567515#rac-tbaj-876-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b15567515#rac-tbaj-876-solubility-and-stability-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15567515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

